Cas no 941975-34-4 (N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylcyclopentanecarboxamide)

• Product Name: N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylcyclopentanecarboxamide
• CAS No: 941975-34-4
• MF: C₁₆H₂₂N₂O₄S
• MW: 338.421883106232
• CID: 5503297
• Update Time: 2025-07-09

N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylcyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methoxyphenyl]cyclopentanecarboxamide
• N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylcyclopentanecarboxamide

• Inchi： 1S/C16H22N2O4S/c1-22-15-8-7-13(18-9-4-10-23(18,20)21)11-14(15)17-16(19)12-5-2-3-6-12/h7-8,11-12H,2-6,9-10H2,1H3,(H,17,19)
• InChI Key： LFRHYJSRBGKTIL-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC(N3CCCS3(=O)=O)=CC=C2OC)=O)CCCC1

Additional information on N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylcyclopentanecarboxamide

N-5-(1,1-Dioxo-1λ6,2-Thiazolidin-2-Yl)-2-Methoxyphenylcyclopentanecarboxamide: A Comprehensive Overview

The compound N-5-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)-2-methoxyphenylcyclopentanecarboxamide (CAS No. 941975-34-4) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a thiazolidinone ring system with a methoxyphenyl group and a cyclopentanecarboxamide moiety. The thiazolidinone core is a well-known heterocyclic structure that has been extensively studied for its versatility in chemical synthesis and biological applications.

Recent studies have highlighted the importance of methoxyphenyl groups in enhancing the stability and reactivity of organic compounds. In this compound, the methoxy group attached to the phenyl ring not only contributes to the molecule's electronic properties but also plays a crucial role in its solubility and bioavailability. The cyclopentanecarboxamide moiety further adds to the molecule's complexity and functionality, making it a prime candidate for advanced chemical engineering applications.

The synthesis of N-5-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)-2-methoxyphenylcyclopentanecarboxamide involves a series of intricate chemical reactions, including nucleophilic substitutions and cyclizations. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern industrial standards. The use of advanced catalytic systems has further enhanced the efficiency of these processes.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The thiazolidinone framework is known for its ability to interact with biological systems, making it a valuable component in medicinal chemistry. Recent studies have explored its role in inhibiting certain enzymes and pathways associated with diseases such as cancer and neurodegenerative disorders.

In addition to its medicinal applications, N-5-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)-2-methoxyphenylcyclopentanecarboxamide has shown potential in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics and advanced polymer systems. Researchers have demonstrated that incorporating this compound into polymer matrices can significantly improve their mechanical and thermal stability.

The environmental impact of this compound has also been a topic of recent research. Studies have shown that it exhibits low toxicity levels and biodegrades efficiently under controlled conditions. These findings are particularly important for industries seeking sustainable alternatives for their chemical processes.

In conclusion, N-5-(1,1-dioxo-1λ6,2-thiazolidin-2-Yl)-2-Methoxyphenylcyclopentanecarboxamide (CAS No. 941975-34-) represents a cutting-edge advancement in organic chemistry. Its versatile structure and diverse applications make it a valuable asset for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping the future of chemistry and materials science.